3-Fluoro-4-methoxybiphenyl

Specification

• CAS No.: 106291-23-0
• Molecular Formula: C13H11FO
• Molecular Weight: 202.22 g/mol
• IUPAC Name: 2-fluoro-1-methoxy-4-phenylbenzene
• Standard InChI: InChI=1S/C13H11FO/c1-15-13-8-7-11(9-12(13)14)10-5-3-2-4-6-10/h2-9H,1H3
• Standard InChI Key: VACQQHZZCOZKJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2)F

Introduction

Chemical Structure and Physical Properties

Structural Characteristics

The compound consists of two benzene rings connected by a single bond. The fluorine atom at the 3-position introduces electron-withdrawing effects, while the methoxy group at the 4'-position donates electrons via resonance. This electronic asymmetry influences its reactivity and interaction with biological targets.

Key structural identifiers:

• SMILES: COC1=CC=C(C=C1)C2=CC(=CC=C2)F

• InChI Key: LOZCDFKRNKCRLO-UHFFFAOYSA-N

Physical Properties

Property	Value
Melting Point	Not reported
Boiling Point	301.6 ± 25.0 °C (estimated)
Density	1.1 ± 0.1 g/cm³
LogP (Partition Coefficient)	3.66 (similar fluorinated analogs)

Synthesis Methods

Suzuki-Miyaura Cross-Coupling

The most common synthesis route involves palladium-catalyzed coupling between:

• Fluorinated aryl halide: e.g., 3-fluoroiodobenzene

• Methoxy-substituted phenylboronic acid: e.g., 4-methoxyphenylboronic acid

Reaction conditions:

• Catalyst: Pd(PPh₃)₄ or PdCl₂(dppf)

• Base: K₂CO₃ or Na₂CO₃

• Solvent: Toluene/ethanol (3:1)

• Temperature: 80–100°C

• Yield: 70–85%

Industrial-Scale Production

Continuous flow reactors are employed to enhance safety and efficiency, reducing reaction times from hours to minutes. For example, a three-step flow system for related fluorinated biphenyls achieved a 85.6% yield in 234 seconds.

Chemical Reactivity

Electrophilic Substitution

• Methoxy group: Directs electrophiles to the ortho/para positions.

• Fluorine: Deactivates the ring but enables nucleophilic aromatic substitution under harsh conditions.

Functional Group Transformations

Reaction Type	Product	Application
Oxidation (Methoxy)	4'-Carboxybiphenyl derivative	API intermediates
Reduction	Cyclohexyl analog	Structural studies

Applications in Scientific Research

Pharmaceutical Development

• Drug intermediates: Used in synthesizing chalcones and pyrazole derivatives (e.g., anti-inflammatory agents).

• Metabolic stability: Fluorination at the 4'-position blocks cytochrome P450-mediated oxidation, extending drug half-life.

Materials Science

• Liquid crystals: Modifies mesophase behavior due to dipole interactions.

• Organic semiconductors: Enhances charge transport in thin-film transistors.

Research Findings

Metabolic Studies

• Cunninghamella elegans assays: Non-fluorinated biphenyl-4-carboxylic acid was fully oxidized to 4’-hydroxybiphenyl-4-carboxylic acid, whereas the 4’-fluoro analog remained intact.

• Impact of fluorine position: 2’- and 3’-fluoro analogs showed reduced oxidation rates compared to non-fluorinated compounds.

Hazard Code	Risk Statement	Precautionary Measures
H315	Causes skin irritation	Wear protective gloves
H319	Causes serious eye irritation	Use eye protection

Comparison with Analogous Compounds

Compound	Key Differences	Applications
4-Fluorobiphenyl	Lacks methoxy group; higher lipophilicity	Petrochemical research
4-Methoxybiphenyl	Lacks fluorine; less metabolic stability	Traditional synthesis
3-Fluoro-4’-hydroxybiphenyl	Hydroxyl instead of methoxy; polar	Antioxidant studies